![molecular formula C9H8BrN3S B1303279 4-(3-Bromothiophen-2-yl)-6-methylpyrimidin-2-amine CAS No. 886360-55-0](/img/structure/B1303279.png)
4-(3-Bromothiophen-2-yl)-6-methylpyrimidin-2-amine
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Description
4-(3-Bromothiophen-2-yl)-6-methylpyrimidin-2-amine (also known as 4-BTMP) is an organic compound that is gaining popularity due to its potential applications in scientific research. It is a heterocyclic compound that is composed of a pyrimidine ring fused to a thiophene ring. 4-BTMP has been found to have a variety of biochemical and physiological effects and is being studied for its potential uses in laboratory experiments.
Scientific Research Applications
Chemical Synthesis and Catalysis
4-(3-Bromothiophen-2-yl)-6-methylpyrimidin-2-amine is utilized as a precursor in the synthesis of complex chemical structures. For instance, it undergoes reactions with various boronic acids under Suzuki coupling conditions, using palladium catalysts, to yield products with hydrolysis of the imine linkages. This reaction mechanism is crucial in forming specific chemical structures and has been studied extensively using density functional theory (DFT) calculations to provide insight into the transition metal-catalyzed hydrolysis of imines (Ahmad et al., 2019).
Antimicrobial Activity
Derivatives of this compound have been synthesized and evaluated for their antimicrobial activity. Studies have shown that specific substituted derivatives exhibit significant antibacterial and antifungal activities. The structure-activity relationship of these compounds provides valuable insights for the development of new antimicrobial agents (Vijaya Laxmi et al., 2019).
Material Science
In material science, the compound is used in the synthesis of new materials with potential applications. For instance, it has been used to create new thiazolo[4,5-d]pyrimidine derivatives, which are of interest due to their unique chemical properties and potential applications in various fields (Bakavoli et al., 2006).
Crystallography and Molecular Structure Analysis
The compound and its derivatives are also used in crystallography and molecular structure analysis. Studies have been conducted to understand the crystal and molecular structures of related compounds, which is crucial for understanding their chemical behavior and properties. Such studies contribute to the field of crystallography and provide a foundation for further material development (Odell et al., 2007).
properties
IUPAC Name |
4-(3-bromothiophen-2-yl)-6-methylpyrimidin-2-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrN3S/c1-5-4-7(13-9(11)12-5)8-6(10)2-3-14-8/h2-4H,1H3,(H2,11,12,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUTYUJWSFOAFHN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)N)C2=C(C=CS2)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrN3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80377161 |
Source
|
Record name | 4-(3-Bromothiophen-2-yl)-6-methylpyrimidin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80377161 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.15 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
886360-55-0 |
Source
|
Record name | 4-(3-Bromo-2-thienyl)-6-methyl-2-pyrimidinamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=886360-55-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(3-Bromothiophen-2-yl)-6-methylpyrimidin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80377161 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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